An In-depth Technical Guide to the Synthesis and Manufacturing of Pyrimethanil-13C,15N2
An In-depth Technical Guide to the Synthesis and Manufacturing of Pyrimethanil-13C,15N2
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and manufacturing of isotopically labeled Pyrimethanil-13C,15N2. This stable isotope-labeled internal standard is crucial for quantitative studies, such as metabolism, pharmacokinetics, and environmental fate, of the widely used anilinopyrimidine fungicide, Pyrimethanil. This document details the synthetic pathway, experimental protocols, and expected quantitative data.
Introduction
Pyrimethanil, N-(4,6-dimethylpyrimidin-2-yl)aniline, is a broad-spectrum fungicide. To accurately quantify Pyrimethanil in complex matrices and to study its metabolic fate, a stable isotope-labeled internal standard is indispensable. Pyrimethanil-13C,15N2, with labels in both the aniline and pyrimidine moieties, provides a robust standard for mass spectrometry-based analytical methods. This guide outlines a feasible synthetic route starting from commercially available labeled precursors.
Synthetic Pathway
The synthesis of Pyrimethanil-13C,15N2 is analogous to the established methods for unlabeled Pyrimethanil. The core of the synthesis involves the condensation of a labeled phenylguanidine salt with a 1,3-dicarbonyl compound. The proposed pathway utilizes Aniline-¹³C₆ and Cyanamide-¹³C,¹⁵N₂ as the key labeled starting materials.
The overall synthetic workflow can be visualized as a two-step, one-pot reaction:
Caption: Synthetic workflow for Pyrimethanil-¹³C₇,¹⁵N₂.
The logical relationship for the synthesis is the sequential formation of the guanidine intermediate followed by cyclization to form the pyrimidine ring.
Caption: Logical flow of the Pyrimethanil-¹³C₇,¹⁵N₂ synthesis.
Experimental Protocols
The following is a detailed, hypothetical experimental protocol adapted from known procedures for the synthesis of unlabeled Pyrimethanil.
Materials and Reagents
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Aniline-¹³C₆ (99 atom % ¹³C)
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Cyanamide-¹³C,¹⁵N₂ (98 atom % ¹⁵N, 99 atom % ¹³C)
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Hydrochloric acid (concentrated)
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Ethanol (anhydrous)
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Acetylacetone
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Sodium hydroxide
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Toluene
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Hexane
Synthesis of Phenyl-¹³C₆-guanidine-¹³C,¹⁵N₂ hydrochloride
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In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add Aniline-¹³C₆ (1.0 eq).
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Add anhydrous ethanol as a solvent.
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Slowly add concentrated hydrochloric acid (1.1 eq) dropwise while stirring. An exotherm may be observed.
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To this solution, add a solution of Cyanamide-¹³C,¹⁵N₂ (1.05 eq) in ethanol dropwise from the dropping funnel.
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Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, the resulting solution containing Phenyl-¹³C₆-guanidine-¹³C,¹⁵N₂ hydrochloride is used directly in the next step without isolation.
Synthesis of Pyrimethanil-¹³C₇,¹⁵N₂
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To the solution from the previous step, add acetylacetone (1.1 eq).
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Adjust the pH of the reaction mixture to approximately 7-8 by the slow addition of an aqueous sodium hydroxide solution.
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Heat the mixture to reflux and maintain for 6-8 hours.
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Monitor the formation of the product by TLC.
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After the reaction is complete, cool the mixture to room temperature.
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The crude product may precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.
Purification
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Collect the crude solid by filtration and wash with cold water.
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Dry the crude product under vacuum.
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Recrystallize the crude Pyrimethanil-¹³C₇,¹⁵N₂ from a suitable solvent system, such as toluene/hexane or ethanol/water, to yield the purified product.
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Dry the final product in a vacuum oven.
Data Presentation
The following tables summarize the expected quantitative data for the synthesis of Pyrimethanil-¹³C₇,¹⁵N₂. The values are estimates based on reported yields for the synthesis of unlabeled Pyrimethanil.
Table 1: Molar Ratios of Reactants
| Reactant | Molar Equivalent |
| Aniline-¹³C₆ | 1.0 |
| Cyanamide-¹³C,¹⁵N₂ | 1.05 |
| Hydrochloric Acid | 1.1 |
| Acetylacetone | 1.1 |
Table 2: Estimated Reaction Parameters and Yields
| Parameter | Value |
| Phenylguanidine Formation | |
| Reaction Temperature | 78-80 °C |
| Reaction Time | 4-6 hours |
| Pyrimidine Ring Formation | |
| Reaction Temperature | 78-80 °C |
| Reaction Time | 6-8 hours |
| Overall Yield | |
| Estimated Crude Yield | 85-95% |
| Estimated Purified Yield | 75-85% |
Table 3: Product Specifications
| Property | Specification |
| Chemical Formula | ¹³C₇C₅H₁₃¹⁵N₂N |
| Molecular Weight | ~206.28 g/mol |
| Appearance | White to off-white solid |
| Purity (by HPLC) | ≥ 98% |
| Isotopic Purity | ≥ 98 atom % for ¹³C and ¹⁵N |
Conclusion
This guide provides a detailed framework for the synthesis and manufacturing of Pyrimethanil-¹³C,¹⁵N₂. By utilizing commercially available labeled starting materials and adapting established synthetic procedures, researchers can reliably produce this essential internal standard for advanced analytical applications in drug development, environmental science, and food safety. The provided protocols and data serve as a valuable resource for the successful synthesis and characterization of this labeled compound.
